Cas no 773-01-3 (2,4,6-Trimethylpyrylium tetrafluoroborate)

2,4,6-Trimethylpyrylium tetrafluoroborate is a stable pyrylium salt with applications in organic synthesis, particularly as a precursor for pyridinium and related heterocyclic compounds. Its tetrafluoroborate counterion enhances solubility in polar aprotic solvents while maintaining thermal stability. The compound is useful in photoredox catalysis, cycloaddition reactions, and as an electrophile in C–C bond formation. Key advantages include its high reactivity as a methylating agent, ease of handling due to crystalline solid form, and compatibility with a range of reaction conditions. Its well-defined structure and stability under inert atmospheres make it a reliable reagent for advanced synthetic methodologies.

2,4,6-Trimethylpyrylium tetrafluoroborate structure

773-01-3 structure

Product Name:2,4,6-Trimethylpyrylium tetrafluoroborate

CAS No:773-01-3

MF:C₈H₁₁BF₄O

MW:209.976956605911

MDL:MFCD00032098

CID:83064

PubChem ID:87559146

Update Time:2025-06-07

2,4,6-Trimethylpyrylium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

- 2,4,6-Trimethylpyrylium tetrafluoroborate
- TRIMETHYLPYRYLIUM TETRAFLUOROBORATE
- 2,3-DIMETHY-L-PHENYLALANINE
- 2,4,6-trimethylpyrilium tetrafluoroborate
- 2,4,6-Trimethylpyrylium tetrafluoborate
- 2,4,6-Trimethyl-pyrylium,Tetrafluoroborat
- 2,4,6-trimethyl-pyrylium,tetrafluoroborate
- 2,4,6-trimethylpyryliumborontetrafluoride
- EINECS 212-256-2
- Pyrylium, 2,4,6-trimethyl-, tetrafluoroborate(1-) (1:1)
- Pyrylium, 2,4,6-trimethyl-, tetrafluoroborate(1-)
- 2,4,6-TRIMETHYLPYRYLIUMTETRAFLUOROBORATE
- C8H11BF4O
- 9545AE
- 2,4,6-trimethyl-1$l^{4}-pyran-1-ylium tetrafluoroborat
- 2,4,6-trimethyl-pyranylium tetrafluoroborate
- LS-13431
- AI3-61775
- DTXSID90883566
- D78407
- T2375
- CS-0326417
- 773-01-3
- SY106123
- SCHEMBL2778940
- NS00042192
- FT-0609911
- MFCD00032098
- AKOS015832955
- AKOS000279487
- 2,4,6-trimethylpyrylium;tetrafluoroborate
- 2,4,6-TRIMETHYL-1??-PYRAN-1-YLIUM TETRAFLUOROBORATE
- 2,4,6-Trimethylpyrylium Fluoborate; 2,4,6-Trimethylpyrylium Fluoroborate; 2,4,6-Trimetylpyrylium Tetrafluoroborate;
- DTXCID201023085
- PYOPRIFMELCENN-UHFFFAOYSA-N
- MDL： MFCD00032098
- Inchi： 1S/C8H11O.BF4/c1-6-4-7(2)9-8(3)5-6;2-1(3,4)5/h4-5H,1-3H3;/q+1;-1
- InChI Key： PYOPRIFMELCENN-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O+]1C(C)=CC(C)=CC=1C
- BRN： 3639361

Computed Properties

Exact Mass: 210.08400
Monoisotopic Mass: 210.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 99.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Melting Point: 208°C(lit.)
Water Partition Coefficient: Soluble in water and methanol.
PSA: 13.14000
LogP: 3.78590
Solubility: Not determined

2,4,6-Trimethylpyrylium tetrafluoroborate Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H302-H314
Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Hazardous Material transportation number：UN 1759 8/PG III
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
PackingGroup：III
TSCA：T
Risk Phrases：R36/37/38
Safety Term：S26;S36

2,4,6-Trimethylpyrylium tetrafluoroborate Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD66351-100g	2,4,6-Trimethylpyryliumtetrafluoroborate	773-01-3	98%	100g	￥2224.0	2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X66175-1g	2,4,6-trimethylpyrylium,tetrafluoroborate	773-01-3	≥98%	1g	¥58.0	2023-09-05
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